Cas no 199609-47-7 (6-Carbamimidoyl-1H-indazole-3-carboxylic acid)

• Product Name: 6-Carbamimidoyl-1H-indazole-3-carboxylic acid
• CAS No: 199609-47-7
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD05663996
• CID: 138398
• PubChem ID: 10822041
• Update Time: 2025-11-02

6-Carbamimidoyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Carbamimidoyl-1H-indazole-3-carboxylic acid
• A814109
• AB22155
• AG-E-45971
• CTK0H4191
• I14-40392
• 199609-47-7
• DTXSID60445357
• FT-0729755
• AKOS015910649
• 6-Carbamimidoyl-1H-indazole-3-carboxylicacid
• DB-066010

• MDL： MFCD05663996
• Inchi： 1S/C9H8N4O2/c10-8(11)4-1-2-5-6(3-4)12-13-7(5)9(14)15/h1-3H,(H3,10,11)(H,12,13)(H,14,15)
• InChI Key： OKBAAPMWXQTUMX-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(C(=N)N)=CC=2NN=1)=O

Computed Properties

• Exact Mass: 204.06500
• Monoisotopic Mass: 204.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 115.85000
• LogP: 1.34520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-Carbamimidoyl-1H-indazole-3-carboxylic acid

6-Carbamimidoyl-1H-indazole-3-carboxylic Acid (CAS 199609-47-7): A Comprehensive Overview

6-Carbamimidoyl-1H-indazole-3-carboxylic acid (CAS 199609-47-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indazole derivative is characterized by its unique molecular structure, featuring a carbamimidoyl group at the 6-position and a carboxylic acid moiety at the 3-position. The compound's structural complexity and functional diversity make it a valuable intermediate in the synthesis of bioactive molecules.

The growing interest in 6-Carbamimidoyl-1H-indazole-3-carboxylic acid is evident from the increasing number of scientific publications and patent applications mentioning this compound. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of kinase inhibitors and other therapeutic agents. The indazole core is known for its pharmacological relevance, and the addition of the carbamimidoyl group enhances its binding affinity to various biological targets.

From a chemical perspective, 6-Carbamimidoyl-1H-indazole-3-carboxylic acid exhibits interesting properties. The compound is typically a white to off-white crystalline powder with moderate solubility in polar organic solvents. Its carboxylic acid group allows for further derivatization, making it a versatile intermediate in organic synthesis. The carbamimidoyl functionality, which is essentially a guanidine group, contributes to the compound's basicity and potential for forming hydrogen bonds, a crucial feature in drug-receptor interactions.

In recent years, the pharmaceutical industry has shown increased demand for indazole derivatives like 6-Carbamimidoyl-1H-indazole-3-carboxylic acid. This surge is partly driven by the success of indazole-containing drugs in clinical trials and the market. Researchers are exploring its applications in developing treatments for various conditions, particularly in oncology and inflammatory diseases. The compound's ability to serve as a precursor for more complex molecules makes it particularly valuable in combinatorial chemistry and high-throughput screening approaches.

The synthesis of 6-Carbamimidoyl-1H-indazole-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available indazole precursors. Modern synthetic approaches often employ protecting group strategies to selectively functionalize the indazole ring system. The purity and quality of the final product are crucial factors, especially when the compound is intended for pharmaceutical applications. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to characterize the compound and ensure its structural integrity.

From a commercial standpoint, 6-Carbamimidoyl-1H-indazole-3-carboxylic acid (CAS 199609-47-7) is available from several specialty chemical suppliers, typically in research quantities. The pricing varies depending on purity grade and quantity ordered. As interest in this compound grows, more suppliers are expected to include it in their catalogs. Researchers looking for this compound should pay attention to specifications such as purity (usually ≥95% by HPLC), packaging (often in amber glass bottles to ensure stability), and proper storage conditions (typically recommended at 2-8°C).

The safety profile of 6-Carbamimidoyl-1H-indazole-3-carboxylic acid is an important consideration for researchers. While comprehensive toxicological data may be limited due to its specialized use, standard laboratory precautions should be observed when handling this compound. This includes wearing appropriate personal protective equipment and working in a well-ventilated area. The compound should be stored away from strong oxidizing agents and moisture to maintain its stability over time.

Looking ahead, the future of 6-Carbamimidoyl-1H-indazole-3-carboxylic acid appears promising. With the continuous advancement in drug discovery technologies and the increasing understanding of indazole pharmacology, this compound is likely to play a more significant role in medicinal chemistry. Its structural features make it particularly interesting for fragment-based drug design and molecular modeling studies. As research progresses, we may see more publications and patents featuring derivatives of this compound with enhanced biological activities.

For researchers interested in working with 6-Carbamimidoyl-1H-indazole-3-carboxylic acid, it's important to stay updated with the latest literature. Recent studies have explored its potential in various therapeutic areas, and new synthetic methodologies continue to emerge. The compound's versatility as a building block makes it a valuable asset in the toolkit of medicinal chemists working on next-generation therapeutics. As the demand for novel pharmaceutical ingredients grows, compounds like 6-Carbamimidoyl-1H-indazole-3-carboxylic acid will undoubtedly remain in focus.